3-[(2E)-2-[(3-bromo-5-methoxy-4-phenylmethoxyphenyl)methylidene]hydrazinyl]-6-methyl-2H-1,2,4-triazin-5-one

• Molecular Formula: C19H18BrN5O3
• Molecular Weight: 444.3 g/mol
• IUPAC Name: 3-[(2E)-2-[(3-bromo-5-methoxy-4-phenylmethoxyphenyl)methylidene]hydrazinyl]-6-methyl-2H-1,2,4-triazin-5-one
• InChI: InChI=1S/C19H18BrN5O3/c1-12-18(26)22-19(25-23-12)24-21-10-14-8-15(20)17(16(9-14)27-2)28-11-13-6-4-3-5-7-13/h3-10H,11H2,1-2H3,(H2,22,24,25,26)/b21-10+
• InChI Key: WSFAGXMIOLKLHN-UFFVCSGVSA-N
• Isomeric SMILES: CC1=NNC(=NC1=O)N/N=C/C2=CC(=C(C(=C2)Br)OCC3=CC=CC=C3)OC
• SMILES: CC1=NNC(=NC1=O)NN=CC2=CC(=C(C(=C2)Br)OCC3=CC=CC=C3)OC

Description

3-[(2E)-2-[(3-bromo-5-methoxy-4-phenylmethoxyphenyl)methylidene]hydrazinyl]-6-methyl-2H-1,2,4-triazin-5-one is a chemical compound that belongs to the class of triazine derivatives. It has been extensively studied for its potential use in scientific research, particularly in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 3-[(2E)-2-[(3-bromo-5-methoxy-4-phenylmethoxyphenyl)methylidene]hydrazinyl]-6-methyl-2H-1,2,4-triazin-5-one is not fully understood. However, it has been proposed that the compound may exert its anticancer activity by inducing apoptosis in cancer cells. It has also been suggested that the compound may inhibit the growth of fungi and bacteria by interfering with their metabolic pathways.
Biochemical and Physiological Effects
Studies have shown that 3-[(2E)-2-[(3-bromo-5-methoxy-4-phenylmethoxyphenyl)methylidene]hydrazinyl]-6-methyl-2H-1,2,4-triazin-5-one exhibits low toxicity towards normal cells. However, the compound has been shown to induce cytotoxicity in cancer cells. In addition, it has been shown to inhibit the growth of fungi and bacteria.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[(2E)-2-[(3-bromo-5-methoxy-4-phenylmethoxyphenyl)methylidene]hydrazinyl]-6-methyl-2H-1,2,4-triazin-5-one for lab experiments is its potential use as a fluorescent probe for the detection of metal ions in biological systems. However, one of the limitations of the compound is its low solubility in water, which may limit its use in some experiments.

Future Directions

There are several future directions for the research on 3-[(2E)-2-[(3-bromo-5-methoxy-4-phenylmethoxyphenyl)methylidene]hydrazinyl]-6-methyl-2H-1,2,4-triazin-5-one. One direction is to further investigate its potential use as a fluorescent probe for the detection of metal ions in biological systems. Another direction is to explore its potential use in the development of new drugs for the treatment of cancer, fungal infections, and bacterial infections. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its biochemical and physiological effects.

Synthesis Methods

The synthesis of 3-[(2E)-2-[(3-bromo-5-methoxy-4-phenylmethoxyphenyl)methylidene]hydrazinyl]-6-methyl-2H-1,2,4-triazin-5-one involves the reaction between 3-bromo-5-methoxy-4-phenylmethoxybenzaldehyde and 6-methyl-1,2,4-triazin-5(2H)-one in the presence of hydrazine hydrate. The reaction is carried out under reflux conditions in ethanol, and the product is obtained as a yellow solid after recrystallization.

Scientific Research Applications

3-[(2E)-2-[(3-bromo-5-methoxy-4-phenylmethoxyphenyl)methylidene]hydrazinyl]-6-methyl-2H-1,2,4-triazin-5-one has been studied for its potential use in the development of new drugs. It has been shown to exhibit anticancer, antifungal, and antibacterial activities. In addition, it has been studied for its potential use as a fluorescent probe for the detection of metal ions in biological systems.